Cas no 95975-55-6 (Guggulsterone)

Guggulsterone is a bioactive steroid compound derived from the resin of the Commiphora mukul tree, traditionally used in Ayurvedic medicine. It is recognized for its potential pharmacological properties, including anti-inflammatory, lipid-lowering, and antioxidant effects. Structurally classified as a plant sterol, guggulsterone exists in two isomeric forms, E- and Z-guggulsterone, which exhibit distinct biological activities. Research suggests it may modulate nuclear receptors such as FXR and PXR, influencing cholesterol metabolism and bile acid synthesis. Its applications extend to metabolic and endocrine research, particularly in studies related to obesity and thyroid function. Guggulsterone is valued for its purity, stability, and reproducibility in experimental settings.
Guggulsterone structure
Guggulsterone structure
Product Name:Guggulsterone
CAS No:95975-55-6
MF:C21H28O2
MW:312.445826530457
CID:61818
PubChem ID:146898
Update Time:2025-10-28

Guggulsterone Chemical and Physical Properties

Names and Identifiers

    • (Z)-Guggulsterone
    • (17Z)-Pregna-4,17(20)-diene-3,16-dione
    • Guggulsterone
    • Guggulsterone E&Z
    • (4,17(20)t)-Pregnadien-3,16-dion
    • 4,17(20)-Z-pregnadiene-3,16-dione
    • CIS GUGGULSTERONE
    • E-guggulsterone
    • GUGGULESTERONE Z
    • GUGGULSTERONE (Z FORM)
    • GUGGULSTERONE Z
    • Guggulsterone Z (25 mg)
    • GUGGULSTERONE Z(P)
    • GUGULSTERONE
    • Neuropeptide W-23 (human)
    • Z-Gugglesterone
    • Z-Guggulsteron
    • Z-guggulsterone
    • Guggulsterones E&Z
    • B6925
    • (8S,9R,10R,13R,14S,17E)-17-Ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]p
    • Guglip
    • Gugulipid
    • Z/E-Guggulsterone
    • 17-ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione
    • 95975-55-6
    • DTXSID40860564
    • FT-0775647
    • HMS3268F19
    • Q27163732
    • E-Gugglesterone
    • CHEBI:135338
    • CHEMBL410683
    • (1Z,3aS,3bR,9aR,9bS,11aS)-1-ethylidene-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-2,7-dione
    • Guggulsterone Z, United States Pharmacopeia (USP) Reference Standard
    • 39025-23-5
    • NCGC00091910-01
    • (Z)-Pregna-4,17(20)-diene-3,16-dione
    • DTXSID1033539
    • AS-79083
    • MFCD01310757
    • DA-53782
    • 4,17(20)-trans-Pregnadiene-3,16-dione
    • CCG-267610
    • GUGGULSTERONE Z (CONSTITUENT OF GUGGUL) [DSC]
    • S3792
    • DA-68827
    • UNII-6CST3U34GN
    • pregna-4,17Z(20)-diene-3,16-dione
    • Guggulsterone; Guglip; Gugulipid;
    • HY-107738
    • (1S,2R,10R,11S,14Z,15S)-14-ethylidene-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-ene-5,13-dione
    • Q27264514
    • CHEBI:229515
    • GUGGULSTERONE Z [USP-RS]
    • Guggulsterone, (Z)-
    • (8R,9S,10R,13S,14S,17Z)-17-ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione
    • Pregna-4,17(20)-diene-3,16-dione, (17Z)-
    • GUGGULSTERONE Z-FORM
    • Pregna-4,17(20)-diene-3,16-dione
    • Tox21_202518
    • Guggulsterones Z
    • BCP18087
    • (17Z)-Guggulsterone
    • (Z)-Guggulsterone, analytical standard
    • GS
    • AC-28813
    • CAS-39025-23-5
    • (Z)-Guggulsterone, >=89% (HPLC), powder
    • AKOS015963432
    • BRD-K26674531-001-02-1
    • GUGGULSTERONE Z-FORM [MI]
    • DTXCID9013539
    • BDBM21725
    • NCGC00260067-01
    • AC-6215
    • (17Z)-pregna-4,17-diene-3,16-dione
    • Cis-Guggulsterone
    • CS-0029421
    • G60934
    • BRD-K26674531-001-01-3
    • 6CST3U34GN
    • 4,17(20)-cis-Pregnadiene-3,6-dione
    • SCHEMBL141657
    • Inchi: 1S/C21H28O2/c1-4-16-19(23)12-18-15-6-5-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)3/h4,11,15,17-18H,5-10,12H2,1-3H3/t15-,17+,18+,20+,21-/m1/s1
    • InChI Key: WDXRGPWQVHZTQJ-NRJJLHBYSA-N
    • SMILES: C[C@@]12C(=CC)C(=O)C[C@H]1[C@@H]1CCC3=CC(CC[C@]3(C)[C@H]1CC2)=O

Computed Properties

  • Exact Mass: 312.20900
  • Monoisotopic Mass: 312.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 34.1
  • XLogP3: 3.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 463.3±45.0 °C at 760 mmHg
  • Flash Point: 172.3±25.7 °C
  • Refractive Index: 1.557
  • Solubility: DMSO: 5 mg/mL
  • PSA: 34.14000
  • LogP: 4.64360
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Guggulsterone Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • WGK Germany:3
  • Hazard Category Code: R37
  • Safety Instruction: S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R37
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Guggulsterone Pricemore >>

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Guggulsterone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cyclohexanone Solvents: Toluene ;  2 h, reflux
1.2 Reagents: Aluminum isopropoxide ;  0.5 h, 105 - 110 °C; 110 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  10 min, rt
Reference
Preparation of guggulsterone intermediate
, China, , ,

Production Method 2

Reaction Conditions
Reference
A process for the synthesis of pharmacologically active (E/Z)-guggulsterones
, India, , ,

Production Method 3

Reaction Conditions
Reference
Process for preparing (Z/E)-guggulsterones from 16-dehydropregnenolone acetate
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: N-Hydroxyphthalimide ,  Oxygen Catalysts: Benzoyl peroxide ,  Manganese oxide (MnO2) Solvents: Cyclohexanone ;  rt → 50 °C; 10 - 15 h, 45 - 50 °C
Reference
Green preparation of guggulsterone
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Aluminum isopropoxide Solvents: Toluene ,  Cyclohexanone ;  reflux
Reference
Process for preparing guggulsterones from 16-dihydropegnenolone acetate
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Preparation method of guggulsterone and intermediate used therein
, Korea, , ,

Production Method 7

Reaction Conditions
Reference
A process for the preparation of a pharmacologically active synthetic Z and E stereoisomeric mixture of guggulsterones
, European Patent Organization, , ,

Guggulsterone Raw materials

Guggulsterone Preparation Products

Guggulsterone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:95975-55-6)(Z)-Guggulsterone
Order Number:sfd16488
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:95975-55-6)香胶甾酮
Order Number:LE26533679
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Guggulsterone

Recent Advances in Guggulsterone (95975-55-6) Research: Implications for Chemical Biology and Medicine

Guggulsterone (CAS: 95975-55-6), a bioactive phytosterol derived from the resin of the Commiphora mukul tree, has garnered significant attention in recent years due to its multifaceted pharmacological properties. This research brief synthesizes the latest findings on Guggulsterone, focusing on its molecular mechanisms, therapeutic potential, and emerging applications in chemical biology and medicine. The compound's unique structure and biological activity make it a promising candidate for drug development, particularly in metabolic disorders, inflammation, and oncology.

Recent studies have elucidated the molecular targets of Guggulsterone, including the farnesoid X receptor (FXR) and the pregnane X receptor (PXR). These nuclear receptors play critical roles in bile acid metabolism, lipid homeostasis, and drug metabolism. A 2023 study published in Nature Chemical Biology demonstrated that Guggulsterone acts as a selective antagonist of FXR, modulating bile acid synthesis and cholesterol metabolism. This finding has significant implications for the treatment of metabolic disorders such as hypercholesterolemia and non-alcoholic fatty liver disease (NAFLD).

In the field of oncology, Guggulsterone has shown promising anti-cancer properties. A 2024 preclinical study in Cancer Research revealed that Guggulsterone inhibits the proliferation of pancreatic cancer cells by downregulating the NF-κB signaling pathway. The study also highlighted the compound's ability to sensitize cancer cells to conventional chemotherapy, suggesting its potential as an adjunct therapy. These findings are particularly relevant given the limited treatment options for pancreatic cancer, which remains one of the most aggressive malignancies.

Beyond its metabolic and anti-cancer effects, Guggulsterone has demonstrated anti-inflammatory and immunomodulatory activities. A recent study in Journal of Medicinal Chemistry (2024) reported that Guggulsterone suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting the activation of macrophages. This property positions Guggulsterone as a potential therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

Despite these promising findings, challenges remain in the clinical translation of Guggulsterone. Issues such as bioavailability, pharmacokinetics, and formulation stability need to be addressed. Recent advancements in drug delivery systems, including nanoparticle-based formulations, offer potential solutions to these challenges. A 2023 study in Advanced Drug Delivery Reviews explored the use of lipid-based nanoparticles to enhance the oral bioavailability of Guggulsterone, paving the way for more effective therapeutic applications.

In conclusion, Guggulsterone (95975-55-6) represents a versatile bioactive compound with broad therapeutic potential. Its ability to modulate key molecular targets, coupled with its favorable safety profile, makes it an attractive candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to validate its efficacy in humans. As the field of chemical biology continues to evolve, Guggulsterone is poised to play an increasingly important role in the development of novel therapeutics.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:95975-55-6)(Z)-Guggulsterone
sfd16488
Purity:99%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:95975-55-6)香胶甾酮
LE26533679
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email